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Compound of Interest

Compound Name:
2-Hydroxy-4-methylpyrimidine

hydrochloride

Cat. No.: B018306 Get Quote

GHS Hazard Profile of 2-Hydroxy-4-
methylpyrimidine hydrochloride
For researchers, scientists, and professionals in drug development, a thorough understanding

of the hazard profile of chemical compounds is paramount for ensuring laboratory safety and

regulatory compliance. This guide provides a detailed overview of the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) hazard classification for 2-
Hydroxy-4-methylpyrimidine hydrochloride (CAS No: 5348-51-6).

GHS Hazard Classification Summary
2-Hydroxy-4-methylpyrimidine hydrochloride is classified as a hazardous substance

according to GHS guidelines. The primary hazards associated with this compound are irritation

to the skin, eyes, and respiratory system. Below is a summary of its GHS classification.
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GHS Classification Element Description

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning[1][2][3][4]

Hazard Statements

H315: Causes skin irritation.[1][2][4] H319:

Causes serious eye irritation.[1][2][4] H335: May

cause respiratory irritation.[1][2]

Hazard Classifications

Skin Irritation (Category 2)[1][2] Eye Irritation

(Category 2)[1][2] Specific target organ toxicity

— single exposure (Category 3), Respiratory

system[1][2]

Precautionary Statements

Prevention: P261, P264, P271, P280[1][2]

Response: P302+P352, P304+P340,

P305+P351+P338, P312, P321, P332+P313,

P337+P313, P362+P364[1][2] Storage:

P403+P233, P405[1][2] Disposal: P501

Experimental Protocols
The GHS classification is typically determined based on standardized experimental protocols,

often following OECD (Organisation for Economic Co-operation and Development) guidelines

for the testing of chemicals.

Skin Irritation/Corrosion (OECD 404): This test evaluates the potential of a substance to

cause irreversible or reversible inflammatory changes to the skin. The substance is applied

to the shaved skin of experimental animals (typically rabbits), and the site is observed for

signs of erythema (redness) and edema (swelling) over a period of time.

Serious Eye Damage/Eye Irritation (OECD 405): This protocol assesses the potential of a

substance to produce damage to the eye. The substance is instilled into the eye of an

experimental animal, and the cornea, iris, and conjunctiva are examined for lesions and

other effects.

Specific Target Organ Toxicity – Single Exposure (OECD 407, 408): These studies in rodents

evaluate the potential for a substance to cause specific, non-lethal target organ toxicity that
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arises from a single exposure to the substance. Effects on the respiratory system, such as

irritation, are observed.

While specific experimental data for 2-Hydroxy-4-methylpyrimidine hydrochloride is not

publicly detailed, its classification indicates that results from such tests would be positive for

irritation.

Hazard Communication Workflow
The following diagram illustrates the flow of hazard information from the chemical's intrinsic

properties to the end-user, as mandated by the GHS.
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GHS Hazard Communication Workflow for Chemical Safety.

This guide provides a foundational understanding of the GHS hazards associated with 2-
Hydroxy-4-methylpyrimidine hydrochloride. Researchers should always consult the specific

Safety Data Sheet (SDS) provided by the supplier for the most detailed and up-to-date safety

information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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